Cas no 143393-98-0 (Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-4-methyl-, (4R-cis)- (9CI))

• Product Name: Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-4-methyl-, (4R-cis)- (9CI)
• CAS No: 143393-98-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 108317
• PubChem ID: 45099421
• Update Time: 2025-04-18

Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-4-methyl-, (4R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-4-methyl-, (4R-cis)- (9CI)
• (2S,6R)-(+)-2-Methyl-1,4-diazabicyclo[4.3.0]nonan-5-one
• (2S,6R)-(+)-2-Methyl-1,4-diazabicyclononan-5-one
• (4R,8AR)-4-METHYLHEXAHYDROPYRROLO[1,2-A]PYRAZIN-1(2H)-ONE
• 143393-98-0
• (4R,8aR)-4-methyl-3,4,6,7,8,8a-hexahydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• DTXSID201173189
• Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-4-methyl-,(4r-cis)-(9ci)
• Pyrrolo[1,2-a]pyrazin-1(2H)-one, hexahydro-4-methyl-, (4R-cis)-

• Inchi： 1S/C8H14N2O/c1-6-5-9-8(11)7-3-2-4-10(6)7/h6-7H,2-5H2,1H3,(H,9,11)/t6-,7-/m1/s1
• InChI Key： ADIVLAHECPCSGH-RNFRBKRXSA-N
• SMILES： O=C1[C@H]2CCCN2[C@H](C)CN1

Computed Properties

• Exact Mass: 154.11100
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 32.34000
• LogP: 0.23580